molecular formula C11H12N2O3 B8750983 Ethyl 3-(hydroxymethyl)imidazo[1,2-a]pyridine-8-carboxylate CAS No. 834869-05-5

Ethyl 3-(hydroxymethyl)imidazo[1,2-a]pyridine-8-carboxylate

Cat. No.: B8750983
CAS No.: 834869-05-5
M. Wt: 220.22 g/mol
InChI Key: MQFMQOVVLHSZLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-(hydroxymethyl)imidazo[1,2-a]pyridine-8-carboxylate is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

834869-05-5

Molecular Formula

C11H12N2O3

Molecular Weight

220.22 g/mol

IUPAC Name

ethyl 3-(hydroxymethyl)imidazo[1,2-a]pyridine-8-carboxylate

InChI

InChI=1S/C11H12N2O3/c1-2-16-11(15)9-4-3-5-13-8(7-14)6-12-10(9)13/h3-6,14H,2,7H2,1H3

InChI Key

MQFMQOVVLHSZLR-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=CN2C1=NC=C2CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl imidazo[1,2-a]pyridine-8-carboxylate (1 g, 5.26 mmol), sodium acetate (1.725 g, 21.03 mmol), formaldehyde (36.5% wt. in water, 2.5 mL, 33.1 mmol) and acetic acid (1.145 mL, 20 mmol) was stirred at room temperature for 3 hours. The reaction mixture was then heated at reflux for a further 4 hours and then cooled and diluted with water (50 mL). The pH was adjusted to 8 with saturated aqueous sodium hydrogen carbonate solution (ca. 10 mL) and the solution was extracted successively with ethyl acetate (3×50 mL) and 3:1 chloroform:isopropanol (100 mL). The organic extracts were combined, washed successively with saturated sodium bicarbonate (50 mL) and brine (50 mL) and dried (MgSO4), filtered and the solvent evaporated in vacuo. The residue was dissolved in dichloromethane and purified on a silica cartridge (100 g) using a 0-30% methanol (+1% Et3N)-DCM gradient over 60 mins. The product containing fractions were combined and evaporated in vacuo to give the title compound as a colourless oil (1.007 g)
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.725 g
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
reactant
Reaction Step One
Quantity
1.145 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three

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